Cas no 58343-53-6 (1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-)
58343-53-6 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-
CAS No:58343-53-6
MF:C8H5IO3
MW:276.027974843979
CID:342416
PubChem ID:10850032
Update Time:2025-04-19
1,3-Benzodioxole-5-carboxaldehyde, 6-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-carboxaldehyde, 6-iodo-
- 6-iodo-1,3-benzodioxole-5-carbaldehyde
- SCHEMBL4134378
- DTXSID80445834
- 58343-53-6
- TXKHPPMWTDBGHL-UHFFFAOYSA-N
- 6-iodobenzo[d][1,3]dioxole-5-carbaldehyde
-
- Inchi： 1S/C8H5IO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-3H,4H2
- InChI Key： TXKHPPMWTDBGHL-UHFFFAOYSA-N
- SMILES： IC1C(C=O)=CC2=C(C=1)OCO2
Computed Properties
- Exact Mass: 275.92785
- Monoisotopic Mass: 275.92834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Benzodioxole-5-carboxaldehyde, 6-iodo- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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